Cas no 136923-04-1 (tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate)

• Product name: tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 136923-04-1
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 2663183
• PubChem ID: 10879805

tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-TERT-BUTYL 4-(3-HYDROXYPROPYL)-2,2-DIMETHYLOXAZOLIDINE-3-CARBOXYLATE
• tert-butyl (S)-4-(3-hydroxypropyl)-2,2-dimethyloxazolidine-3-carboxylate
• 3-Oxazolidinecarboxylic acid, 4-(3-hydroxypropyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4S)-
• tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

• Inchi： 1S/C13H25NO4/c1-12(2,3)18-11(16)14-10(7-6-8-15)9-17-13(14,4)5/h10,15H,6-9H2,1-5H3/t10-/m0/s1
• InChI Key： JEPJZGUFARGBJH-JTQLQIEISA-N
• SMILES： O1C[C@H](CCCO)N(C(OC(C)(C)C)=O)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

Additional information on tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate

Comprehensive Overview of tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 136923-04-1)

The compound tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 136923-04-1) is a chiral oxazolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl group and the oxazolidine ring, make it a versatile intermediate for the preparation of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug development.

One of the key attributes of tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate is its stereochemical purity, which is critical for producing enantiomerically pure pharmaceuticals. The (4S) configuration ensures high selectivity in reactions, making it valuable for constructing complex molecular architectures. Recent trends in green chemistry have also highlighted the demand for sustainable synthesis routes for such intermediates, aligning with global efforts to reduce environmental impact.

In the context of AI-driven drug discovery, this compound has garnered attention as a building block for machine learning-based molecular design. Computational chemists often explore its reactivity patterns to predict novel synthetic pathways. Additionally, the hydroxypropyl moiety in its structure offers functionalization opportunities, enabling the creation of derivatives with tailored properties for target-specific applications.

The stability of tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate under various conditions is another area of interest. Studies have shown that the 2,2-dimethyl substitution enhances its resistance to hydrolysis, which is advantageous for storage and handling. This property is particularly relevant for manufacturers seeking reliable intermediates for large-scale production.

From an SEO perspective, common queries related to this compound include "synthesis of tert-butyl oxazolidine carboxylate" and "applications of chiral oxazolidine derivatives." Addressing these search intents, this article emphasizes the compound's utility in peptide mimetics and catalysis, which are hot topics in medicinal chemistry. Furthermore, its compatibility with flow chemistry techniques has been explored to improve reaction efficiency, a trend gaining traction in process optimization.

In summary, tert-butyl (4S)-4-(3-hydroxypropyl)-2,2-dimethyl-1,3-oxazolidine-3-carboxylate (CAS No. 136923-04-1) represents a critical tool for modern synthetic chemists. Its combination of stereochemical control, functional versatility, and stability positions it as a cornerstone in the development of next-generation therapeutics and fine chemicals. As research continues to evolve, this compound is likely to play an even greater role in addressing challenges in precision medicine and sustainable manufacturing.